Cas no 1354940-72-9 (1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride)

• Product Name: 1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride
• CAS No: 1354940-72-9
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD18253770
• CID: 1025982
• Update Time: 2025-05-27

1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride
• 1,2,3,4-Tetrahydro-2,7-phthyridine hydrochloride
• 4-FLUOROPIPERIDINE-4-CARBONITRILE HCL
• 1,2,3,4-TETRAHYDRO-2,7-NAPHTHYRIDINE HCL
• WRARFMNQYDXJET-UHFFFAOYSA-N
• OR313062
• AX8222194
• AB0035549
• X9919
• ST24020911
• 1,2,3,4-Tetrahydro-2,7-naphthyridine, HCl
• 1,2,3,4-Tetrahydro-2,7-naphthyridine--hydrogen chloride (1/1)

• MDL： MFCD18253770
• Inchi： 1S/C8H10N2.ClH/c1-3-9-5-8-6-10-4-2-7(1)8;/h1,3,5,10H,2,4,6H2;1H
• InChI Key： WRARFMNQYDXJET-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=NC=CC=2CC1

Computed Properties

• Exact Mass: 170.06100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Topological Polar Surface Area: 24.9

Experimental Properties

• PSA: 24.92000
• LogP: 1.85810

1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride

Recent Advances in the Study of 1,2,3,4-Tetrahydro-2,7-naphthyridine Hydrochloride (CAS: 1354940-72-9)

The compound 1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride (CAS: 1354940-72-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique naphthyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and central nervous system (CNS) targeting agents. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the most notable advancements in the study of 1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride is its role as a key intermediate in the synthesis of small-molecule kinase inhibitors. Researchers have demonstrated its efficacy in modulating specific kinase pathways implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective JAK2 inhibitors, which exhibit potent anti-proliferative effects in myeloproliferative neoplasms. The compound's ability to form stable interactions with the ATP-binding pocket of kinases has made it a valuable scaffold for drug design.

In addition to its kinase inhibitory properties, 1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride has also been explored for its potential in CNS drug discovery. A recent preclinical study published in ACS Chemical Neuroscience reported its affinity for serotonin and dopamine receptors, suggesting its utility in the treatment of neuropsychiatric disorders such as depression and schizophrenia. The compound's ability to cross the blood-brain barrier (BBB) with favorable pharmacokinetic profiles has further bolstered its candidacy for CNS-targeted therapies.

The synthetic chemistry surrounding 1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride has also seen significant progress. A 2022 paper in Organic Letters detailed a novel, scalable synthesis route that improves yield and purity while reducing environmental impact. This advancement is particularly relevant for industrial-scale production, addressing previous challenges related to cost and scalability. The optimized synthetic pathway involves a key cyclization step catalyzed by a palladium-based catalyst, which has been shown to enhance efficiency and reproducibility.

Despite these promising developments, challenges remain in the clinical translation of 1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride-based therapeutics. Issues such as off-target effects, metabolic stability, and formulation optimization are areas of active investigation. Recent efforts have employed structure-activity relationship (SAR) studies and computational modeling to refine the compound's pharmacophore, aiming to improve selectivity and reduce toxicity. Collaborative research initiatives between academia and industry are expected to accelerate the transition from bench to bedside.

In conclusion, 1,2,3,4-Tetrahydro-2,7-naphthyridine hydrochloride (CAS: 1354940-72-9) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its dual potential as a kinase inhibitor and CNS-targeting agent, coupled with advancements in synthetic chemistry, positions it as a compound of significant interest for future research. Continued exploration of its mechanistic underpinnings and therapeutic potential will likely yield innovative treatments for a range of diseases.